Cas no 1844-42-4 (4,6-Dibromo-2-methyl-1H-benzo[d]imidazole)

• Product Name: 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole
• CAS No: 1844-42-4
• MF: C₈H₆Br₂N₂
• MW: 289.954639911652
• CID: 2922093
• PubChem ID: 12208963
• Update Time: 2025-05-20

4,6-Dibromo-2-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole
• 4,6-dibromo-2-methyl-1H-benzimidazole
• SCHEMBL17702657
• 2-Methyl-4,6-dibrombenzimidazol
• 1844-42-4
• SCHEMBL13544184
• MFCD09027431
• G65052
• 5,7-Dibrom-2-methylbenzimidazol

• Inchi： 1S/C8H6Br2N2/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,1H3,(H,11,12)
• InChI Key： MINIPXKMVMBPQD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(C)N2)Br

Computed Properties

• Exact Mass: 289.88772g/mol
• Monoisotopic Mass: 287.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole

Introduction to 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole (CAS No. 1844-42-4)

4,6-Dibromo-2-methyl-1H-benzo[d]imidazole, identified by its Chemical Abstracts Service (CAS) number 1844-42-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The presence of bromine and methyl substituents in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole consists of a benzene ring fused with a imidazole ring, with bromine atoms attached at the 4th and 6th positions and a methyl group at the 2nd position. This specific arrangement of substituents contributes to its distinct chemical behavior and potential biological interactions. The bromine atoms, in particular, are electron-withdrawing groups that can modulate the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzimidazole derivatives. 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole has been studied for its potential applications in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. Its structural features make it a versatile building block for synthesizing more complex molecules with enhanced biological activity.

One of the most compelling aspects of 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole is its role as an intermediate in the synthesis of more sophisticated pharmacophores. Researchers have leveraged its reactive sites to develop derivatives that exhibit improved efficacy and selectivity in targeting specific biological pathways. For instance, studies have shown that modifications at the bromine positions can significantly alter the binding affinity of benzimidazole derivatives to protein targets, leading to more potent therapeutic effects.

The synthesis of 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of pre-existing benzimidazole precursors followed by methylation to introduce the methyl group at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these synthetic processes.

The pharmacological evaluation of 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes and receptors involved in pathological processes. For example, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting tumor growth and progression. Additionally, its anti-inflammatory effects have been investigated, suggesting its utility in treating chronic inflammatory diseases.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole has undergone various preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are crucial for determining whether a compound is suitable for further development into a clinical drug. Preliminary results have been encouraging, indicating that 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole may have a favorable safety profile when used at appropriate doses.

The future prospects for 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible medical breakthroughs.

In conclusion, 4,6-Dibromo-2-methyl-1H-benzo[d]imidazole (CAS No. 1844-42-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable scaffold for developing new drugs targeting various diseases. As research progresses, we can expect to see more innovative applications of this compound in medicine and biotechnology.